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Compound of Interest

Compound Name:
1-Hydrazino-3-(methylthio)propan-

2-ol

Cat. No.: B079740 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed handling and safety procedures for 1-Hydrazino-3-
(methylthio)propan-2-ol (CAS No: 14359-97-8). The information is intended to supplement,

not replace, institutional safety protocols and a thorough understanding of the material's

properties.

Chemical and Physical Properties
1-Hydrazino-3-(methylthio)propan-2-ol is an organic reagent that can be used as a building

block for the synthesis of various organic compounds.[1][2] It is also known as 3-

methylmercapto-2-hydroxy-propyl hydrazine.[1][2]
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Property Value Source

CAS Number 14359-97-8 [1][3][4][5]

Molecular Formula C4H12N2OS [1][4][5][6]

Molecular Weight 136.22 g/mol [1][5][6]

Appearance

Reported as a thick colorless

liquid or white crystalline

powder.

[1][7]

Boiling Point 339.127 °C at 760 mmHg [4]

Density 1.146 g/cm³ [4]

Flash Point 158.898 °C [4]

EINECS Number 238-332-5 [1][4]

Safety and Hazard Information
According to aggregated GHS information, 1-Hydrazino-3-(methylthio)propan-2-ol may

present the following hazards. It is important to note that some reports indicate it does not meet

GHS hazard criteria.[6] However, given its chemical structure (containing a hydrazine moiety),

caution is warranted.

Potential GHS Hazard Statements:

H302: Harmful if swallowed.[6]

H312: Harmful in contact with skin.[6]

H315: Causes skin irritation.[6]

H319: Causes serious eye irritation.[6]

H332: Harmful if inhaled.[6]

Precautionary Statements: Standard precautionary statements for handling hazardous

chemicals should be followed. These include, but are not limited to:
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P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[8]

P264: Wash hands and face thoroughly after handling.[9]

P280: Wear protective gloves, eye protection, and protective clothing.[8][9]

P302+P352: IF ON SKIN: Wash with plenty of water.[9]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[8][9]

P312: Call a POISON CENTER or doctor/physician if you feel unwell.

Experimental Protocols
The following protocols are designed to ensure the safe handling of 1-Hydrazino-3-
(methylthio)propan-2-ol in a laboratory setting.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling. The following minimum PPE is

recommended:

Eye Protection: Chemical safety goggles or a face shield.[9]

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat should be worn at all times.

Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If

aerosols or vapors may be generated, a respirator may be necessary.[9]

Handling and Storage Protocol
Handling:

Ensure a safety shower and eyewash station are readily accessible.
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Handle 1-Hydrazino-3-(methylthio)propan-2-ol exclusively within a certified chemical fume

hood to minimize inhalation exposure.

Avoid direct contact with skin, eyes, and clothing.

Use compatible labware (e.g., glass, PTFE).

Keep away from heat, sparks, and open flames.[8]

Ground all equipment when transferring large quantities to prevent static discharge.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[5][9]

Store away from incompatible materials, such as strong oxidizing agents.[9]

The storage area should be clearly labeled with the chemical name and hazard warnings.

Spill and Emergency Procedures
In Case of a Spill:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection if necessary.

Absorb the spill with an inert, non-combustible material (e.g., vermiculite, sand).

Collect the absorbed material into a labeled, sealed container for hazardous waste disposal.

Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

Do not allow the spilled material to enter drains or waterways.

First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.
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If on Skin: Immediately remove contaminated clothing. Wash the affected area with plenty of

soap and water for at least 15 minutes.[9] Seek medical attention if irritation persists.

If in Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally.[9] Remove contact lenses if present and easy to do.[9]

Seek immediate medical attention.

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Waste Disposal
Dispose of 1-Hydrazino-3-(methylthio)propan-2-ol and any contaminated materials in

accordance with all applicable federal, state, and local regulations for hazardous waste. Do not

dispose of down the drain.

Visualization of Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of 1-Hydrazino-3-
(methylthio)propan-2-ol in a research environment.

Caption: Workflow for the safe handling of 1-Hydrazino-3-(methylthio)propan-2-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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